Methyl 3-({2-hydroxy-2-[4-(thiophen-3-yl)phenyl]ethyl}sulfamoyl)thiophene-2-carboxylate

• IUPAC Name: methyl 3-[[2-hydroxy-2-(4-thiophen-3-ylphenyl)ethyl]sulfamoyl]thiophene-2-carboxylate
• InChI: InChI=1S/C18H17NO5S3/c1-24-18(21)17-16(7-9-26-17)27(22,23)19-10-15(20)13-4-2-12(3-5-13)14-6-8-25-11-14/h2-9,11,15,19-20H,10H2,1H3
• InChI Key: ZMWIBDPLMUWEIP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CS1)S(=O)(=O)NCC(C2=CC=C(C=C2)C3=CSC=C3)O
• Molecular Formula: C18H17NO5S3
• Molecular Weight: 423.5 g/mol

Description

Methyl 3-({2-hydroxy-2-[4-(thiophen-3-yl)phenyl]ethyl}sulfamoyl)thiophene-2-carboxylate is a useful research compound. Its molecular formula is C18H17NO5S3 and its molecular weight is 423.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity : Novel compounds including thiophene derivatives have been synthesized and evaluated for their antibacterial and antifungal activities. These compounds demonstrated activity against a range of pathogenic strains, suggesting their potential as antimicrobial agents. The structural diversity of thiophene derivatives enables the exploration of their use in medicinal chemistry for developing new therapeutic agents with antibacterial and antifungal properties (Altundas, Sarı, Çolak, & Öğütcü, 2010).

Material Science Applications : Thiophene derivatives have found applications in material science, particularly in the development of organic semiconductors and solar cells. The structural modification of thiophene compounds allows for the tuning of electronic properties, making them suitable for use in organic electronic devices. This versatility underscores the importance of thiophene derivatives in advancing the field of organic electronics and photovoltaics (Park, Choi, Park, Lee, Cho, & Choi, 2017).

Anticancer Research : Some thiophene derivatives exhibit selective anticancer activity, indicating their potential as chemotherapeutic agents. The modification of the thiophene structure has led to compounds with pronounced anti-proliferative activity and tumor cell selectivity. Such findings highlight the therapeutic potential of thiophene derivatives in cancer treatment, providing a basis for further investigation into their mechanisms of action and therapeutic efficacy (Thomas, Jecic, Vanstreels, van Berckelaer, Romagnoli, Dehaen, Liekens, & Balzarini, 2017).